Cas no 956822-09-6 (2-(2-methyl-1,3-thiazol-4-yl)acetaldehyde)

• Product Name: 2-(2-methyl-1,3-thiazol-4-yl)acetaldehyde
• CAS No: 956822-09-6
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 802687
• PubChem ID: 21138092
• Update Time: 2025-04-19

2-(2-methyl-1,3-thiazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetaldehyde,2-methyl-
• 2-(2-methyl-1,3-thiazol-4-yl)acetaldehyde
• SCHEMBL2667493
• CS-0458317
• AKOS015197796
• EN300-1236425
• 956822-09-6
• 2-(2-Methylthiazol-4-yl)acetaldehyde

• Inchi： 1S/C6H7NOS/c1-5-7-6(2-3-8)4-9-5/h3-4H,2H2,1H3
• InChI Key： YQWTYDVCJRICOS-UHFFFAOYSA-N
• SMILES： S1C=C(CC=O)N=C1C

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų